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Compound of Interest

Compound Name: PD 165929

Cat. No.: B1679121

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount when handling chemical compounds. This document provides essential guidance
on the personal protective equipment (PPE), operational procedures, and disposal plans for the
compound PD 165929.

When working with PD 165929, a compound with the CAS number 185215-75-2, adherence to
strict safety protocols is necessary to minimize exposure and ensure a safe laboratory
environment. The following information is based on general safety principles for handling
research chemicals of unknown toxicity, as a specific, verified Safety Data Sheet (SDS) for PD
165929 was not publicly available at the time of this publication. Researchers must consult the
supplier-provided SDS upon receipt of the compound and adhere to all specific
recommendations.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical. The following table summarizes
the recommended PPE for handling PD 165929.
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Body Part Recommended Protection Specifications

Safety Glasses with Side -
Eyes ) ANSI Z787.1 certified

Shields or Goggles

_ _ Nitrile or neoprene, check for
Hands Chemical-resistant Gloves )
breakthrough time
Body Laboratory Coat Full-length, buttoned
) Fume Hood or Ventilated Use in a well-ventilated area is

Respiratory

Enclosure mandatory

Operational Plan: Handling and Storage

Proper handling and storage procedures are essential to prevent contamination and
degradation of the compound, as well as to ensure the safety of laboratory personnel.

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
« Store the compound in a tightly sealed, clearly labeled container.

» Follow the supplier's specific storage temperature recommendations, typically in a cool, dry,
and well-ventilated area away from incompatible materials.

Weighing and Solution Preparation:

 All handling of the solid compound should be conducted within a certified chemical fume
hood or a ventilated balance enclosure to avoid inhalation of dust particles.

e Use dedicated spatulas and weighing boats.

» When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Experimental Use:

o Clearly label all solutions containing PD 165929 with the compound name, concentration,
solvent, and date of preparation.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1679121?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Ensure that all experimental procedures are conducted within a fume hood.

» Avoid direct contact with the skin, eyes, and clothing.

Disposal Plan

All waste materials contaminated with PD 165929 must be treated as hazardous waste and
disposed of in accordance with institutional, local, state, and federal regulations.

Waste Segregation and Collection:

e Solid Waste: Collect all disposable items that have come into contact with PD 165929, such
as gloves, weighing papers, and pipette tips, in a dedicated, labeled hazardous waste
container.

» Liquid Waste: Collect all solutions containing PD 165929 in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other chemical waste streams unless
compatibility has been confirmed.

e Sharps: Any needles or other sharps used to handle solutions of PD 165929 should be
disposed of in a designated sharps container for hazardous chemical waste.

Disposal Procedure:

e Ensure all waste containers are securely closed and properly labeled with the words
"Hazardous Waste," the full chemical name (PD 165929), and any other required information
by your institution's environmental health and safety (EHS) office.

o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste.

e Do not dispose of any materials contaminated with PD 165929 down the drain or in the
regular trash.

Experimental Workflow for Handling PD 165929
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Click to download full resolution via product page
Figure 1. A stepwise workflow for the safe handling of PD 165929 from preparation to disposal.

By implementing these safety and logistical measures, researchers can minimize risks and
maintain a safe laboratory environment when working with PD 165929. Always prioritize safety
and consult your institution's specific guidelines and the supplier's Safety Data Sheet.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
PD 165929]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679121#personal-protective-equipment-for-
handling-pd-165929]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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